N-(2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H14FN5O2S/c19-13-4-1-3-12(11-13)17-22-21-15-6-7-16(23-24(15)17)26-9-8-20-18(25)14-5-2-10-27-14/h1-7,10-11H,8-9H2,(H,20,25)
• InChI Key: KSMYYMFZUSJBKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NN=C3N2N=C(C=C3)OCCNC(=O)C4=CC=CS4
• Molecular Formula: C18H14FN5O2S
• Molecular Weight: 383.4 g/mol

Description

“N-(2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)thiophene-2-carboxamide” is a chemical compound with the molecular formula C22H20FN5O4. It has an average mass of 437.424 Da and a monoisotopic mass of 437.149933 Da.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of compounds containing [1,2,4]triazole, 1,3,4-thiadiazole, and other heterocyclic nuclei, starting from ethyl piperazine-1-carboxylate. These compounds demonstrated antimicrobial, antiurease, and antilipase activities, indicating their potential as lead compounds for developing new drugs (Başoğlu et al., 2013).

Antimicrobial Evaluation of Thienopyrimidine Derivatives

Another study focused on the synthesis of thienopyrimidine derivatives and their pronounced antimicrobial activity. By modifying the heteroaromatic structure, researchers developed compounds with significant antimicrobial properties, which could be further explored for therapeutic applications (Bhuiyan et al., 2006).

Synthesis of Substituted Pyrazoles with Antitumor and Antimicrobial Activities

Research by Riyadh (2011) demonstrated the synthesis of N-arylpyrazole-containing enaminones and their conversion into various heterocycles, including [1,2,4]triazolo[4,3-a]pyrimidines. These compounds showed cytotoxic effects against cancer cell lines and antimicrobial activity, underscoring their potential in cancer therapy and infection control (Riyadh, 2011).

Novel Route for Synthesis of Thieno[3,2-e][1,2,4]Triazolo[4,3-c]Pyrimidine Derivatives

Soleimany et al. (2015) developed a new synthetic route for [1,2,4]triazolo pyrimidines derivatives, demonstrating the versatility of these compounds in the synthesis of potentially bioactive molecules. This study highlights the importance of innovative synthetic methods in discovering new drug candidates (Soleimany et al., 2015).